Cas no 13833-25-5 ((1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane)

(1R,2R,4S)-1-Ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane is a chiral cyclohexane derivative featuring two isopropenyl groups and an ethenyl substituent in a stereochemically defined configuration. Its rigid cyclic structure and unsaturated side chains make it a valuable intermediate in organic synthesis, particularly for constructing complex terpenoid frameworks or chiral ligands. The defined stereochemistry at the 1, 2, and 4 positions ensures precise control in asymmetric reactions, while the reactive alkenyl groups offer versatility for further functionalization, such as cycloadditions or polymerizations. This compound is suitable for applications requiring high stereoselectivity, including pharmaceutical synthesis or advanced material development. Handling should adhere to standard safety protocols for unsaturated hydrocarbons.
(1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane structure
13833-25-5 structure
Product Name:(1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
CAS No:13833-25-5
MF:C15H24
MW:204.351064682007
CID:1252387
PubChem ID:9859094
Update Time:2025-06-09

(1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-, (1R,2R,4S)-
    • (1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
    • (-)-.beta.-Elemene
    • (1R,2R,4S)-1-Methyl-2,4-di(prop-1-en-2-yl)-1-vinylcyclohexane
    • DTXSID40431930
    • A-Elemene
    • 2,4-Diisopropenyl-1-methyl-1-vinylcyclohexane, [1S-(1.alpha.,2.beta.,4.beta.)]-
    • .beta.-Elemene enantiomer
    • .beta.-Elemene
    • Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-, [1S-(1.alpha.,2.beta.,4.beta.)]-
    • .beta.-Elemene, (-)-
    • .beta.-Elemen
    • ( inverted exclamation markA)-
    • levo-.beta.-Elemene
    • EN300-27115302
    • NS00059116
    • Cyclohexane, 2,4-diisopropenyl-1-methyl-1-vinyl-, (1S,2R,4R)- (-)-
    • 13833-25-5
    • 33880-83-0
    • Inchi： 1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,13-14H,1-2,4,8-10H2,3,5-6H3
    • InChI Key： OPFTUNCRGUEPRZ-UHFFFAOYSA-N
    • SMILES： CC(C1CC(C(=C)C)C(C=C)(C)CC1)=C

Computed Properties

  • Exact Mass: 204.18792
  • Monoisotopic Mass: 204.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

(1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27115302-0.05g
(1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
 13833-25-5 95.0%
0.05g
 $2755.0 2025-03-20

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